![molecular formula C20H29N3O4 B5349156 ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate](/img/structure/B5349156.png)
ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate is a compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
The mechanism of action of Ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate involves the binding of the compound to the α7 nicotinic acetylcholine receptor, which leads to an increase in the receptor's sensitivity to acetylcholine. This results in an increase in the activity of the receptor, which in turn leads to an enhancement of various neurological processes such as learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to enhance the activity of the α7 nicotinic acetylcholine receptor, which leads to an increase in the release of neurotransmitters such as dopamine and glutamate. This results in an enhancement of various neurological processes such as learning and memory.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate in lab experiments include its ability to enhance the activity of the α7 nicotinic acetylcholine receptor, which makes it a useful tool for studying various neurological processes such as learning and memory. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on Ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate. One area of research could focus on the development of more potent and selective positive allosteric modulators of the α7 nicotinic acetylcholine receptor. Another area of research could focus on the potential therapeutic applications of this compound in the treatment of various neurological disorders such as Alzheimer's disease and schizophrenia. Additionally, further research could be conducted to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of Ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate involves the reaction of 3-amino benzoic acid with ethyl chloroformate to form ethyl 3-amino benzoate. This intermediate is then reacted with N,N-diethyl-4-piperidone-3-carboxamide in the presence of triethylamine to yield the final product.
Scientific Research Applications
Ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which is involved in various neurological processes such as learning and memory.
properties
IUPAC Name |
ethyl 3-[[1-(diethylcarbamoyl)piperidine-4-carbonyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O4/c1-4-22(5-2)20(26)23-12-10-15(11-13-23)18(24)21-17-9-7-8-16(14-17)19(25)27-6-3/h7-9,14-15H,4-6,10-13H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMMWBJJOQYQPCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)N1CCC(CC1)C(=O)NC2=CC=CC(=C2)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.